Ethyl 3-(3,4,5-trimethoxyphenyl)propionate

• IUPAC Name: ethyl 3-(3,4,5-trimethoxyphenyl)propanoate
• InChI: InChI=1S/C14H20O5/c1-5-19-13(15)7-6-10-8-11(16-2)14(18-4)12(9-10)17-3/h8-9H,5-7H2,1-4H3
• InChI Key: AYBWQZGGKFGQLB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=CC(=C(C(=C1)OC)OC)OC
• Molecular Formula: C14H20O5
• DSSTOX Substance ID: DTXSID20220586
• Molecular Weight: 268.30 g/mol
• CAS No.: 70311-20-5

Description

Ethyl 3-(3,4,5-trimethoxyphenyl)propionate (ETMP) is a synthetic chemical compound that has recently been explored for a variety of applications. It is a colorless, odorless liquid that is soluble in water and other organic solvents. ETMP has been studied for its potential use in the synthesis of pharmaceuticals, biocides, and other chemicals. In addition, ETMP has been investigated for its potential applications in scientific research.

Scientific Research Applications

• Synthesis Techniques

  • Ethyl (E)-3-(3,4,5-trimethoxyphenyl) acrylate has been synthesized using Knoevenagel condensation, a method involving 3,4,5-trimethoxybenzaldehyde and diethyl malonate with Glycine as a catalyst in ethanol. This process achieved a yield of 86.7% (Zeng Wei-chua, 2013).

• Crystal Structure Analysis

  • The crystal structure of ethyl {4-[(E)-2-(3,4,5-trimethoxyphenyl) vinyl]phenoxy}acetate, a derivative of 3,4,5-trimethoxy-4’-hydroxystilbene, was determined using single-crystal X-ray structure analysis. The study revealed nearly coplanar arrangement of carbon and oxygen atoms in the molecule, contributing to a column arrangement due to C-H···π interactions (L. Baolin et al., 2007).

• Microbial Synthesis

  • Microbiological reduction was employed to prepare (+)-(3R)-ethyl 3-hydroxy-3-(3,4-dimethoxyphenyl)propionate. This method achieved quantitative scale production and the absolute configuration was assigned through the crystallized camphanate derivative's X-ray structural determination (V. Bardot et al., 1996).

• Synthesis of Derivatives

  • Several new 4’-O-substituted derivatives of 3,4,5-trimethoxy-4’-hydroxystilbene have been synthesized and characterized by IR and NMR spectra. These derivatives were synthesized for potential applications in various fields of chemistry and materials science (L. Baolin et al., 2007).

• Chemical Reactivity and Stability

  • The reactivities and stabilities of tris- and bis(2,4,6-trimethoxyphenyl)carbenium salts were studied, highlighting the unique behaviors of these compounds in chemical reactions. This research contributes to the understanding of the chemical properties of compounds related to Ethyl 3-(3,4,5-trimethoxyphenyl)propionate (M. Wada et al., 1997).

• Atmospheric Chemistry

  • Research on ethyl propionate, a model for fatty acid ethyl esters used in biodiesel, provides insights into the atmospheric chemistry relevant to similar compounds like this compound. This study helps in understanding the environmental impact of such chemicals (V. F. Andersen et al., 2012).

Mechanism of Action

Target of Action

Ethyl 3-(3,4,5-trimethoxyphenyl)propionate is a compound that contains the trimethoxyphenyl (TMP) group . The TMP group serves as a pharmacophore in numerous potent agents exhibiting diverse bioactivity effects . The compounds containing the TMP group have displayed notable anti-cancer effects by effectively inhibiting tubulin, heat shock protein 90 (Hsp90), thioredoxin reductase (TrxR), histone lysine-specific demethylase 1 (HLSD1), activin receptor-like kinase-2 (ALK2), P-glycoprotein (P-gp), and platelet-derived growth factor receptor β .

Mode of Action

The TMP group has a critical role in the fitting of the colchicine and combretastatin analogs into the colchicine binding site (CBS) of the αβ-tubulin heterodimer . The alteration of the TMP moiety has been determined by several investigations to decrease the biological activity of such analogs .

Biochemical Pathways

The TMP group affects various biochemical pathways. For instance, it inhibits tubulin, a globular protein that is the main constituent of the microtubules of living cells . It also inhibits Hsp90, a chaperone protein that assists other proteins to fold properly, stabilizes proteins against heat stress, and aids in protein degradation . Additionally, it inhibits TrxR, an enzyme that plays a role in cell growth and death .

Result of Action

The result of the action of this compound is diverse due to the TMP group’s wide range of targets. For example, it has shown notable anti-cancer effects . It also has potential against viruses such as the acquired immunodeficiency syndrome (AIDS) virus, hepatitis C virus, and influenza virus . Furthermore, it has demonstrated significant efficacy against Leishmania, Malaria, and Trypanosoma, indicating its potential as an anti-parasitic agent .

Biochemical Analysis

Biochemical Properties

Ethyl 3-(3,4,5-trimethoxyphenyl)propionate plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to inhibit Taq polymerase and telomerase, which are crucial enzymes in DNA replication and maintenance . Additionally, it triggers caspase activation, which is involved in the process of apoptosis or programmed cell death . The compound also down-regulates ERK2 (Extracellular Signal Regulated Kinase 2) protein and inhibits ERKs phosphorylation, which are essential components of cell signaling pathways .

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, the compound’s inhibition of ERK2 and ERKs phosphorylation can lead to alterations in cell proliferation and differentiation . Furthermore, its role in caspase activation suggests that it can induce apoptosis in certain cell types, thereby affecting cell survival and turnover .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. The compound binds to specific biomolecules, leading to enzyme inhibition or activation. For instance, its inhibition of Taq polymerase and telomerase occurs through direct binding interactions, which prevent these enzymes from carrying out their functions in DNA replication and maintenance . Additionally, the compound’s ability to trigger caspase activation and inhibit ERKs phosphorylation involves complex signaling pathways that ultimately lead to changes in gene expression and cellular responses .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, but its activity may diminish over extended periods . Long-term exposure to the compound in in vitro or in vivo studies has revealed sustained effects on cellular processes, including prolonged inhibition of enzyme activity and continuous induction of apoptosis .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit minimal effects, while higher doses can lead to significant biochemical and cellular changes. Threshold effects have been observed, where a certain dosage is required to achieve noticeable biological activity . At excessively high doses, the compound can exhibit toxic or adverse effects, including cellular damage and disruption of normal physiological processes .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with specific enzymes and cofactors that facilitate its metabolism within the body. The compound’s metabolism can lead to the production of metabolites that may have distinct biological activities . Additionally, its effects on metabolic flux and metabolite levels can influence overall cellular metabolism and energy production .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments . The compound’s distribution can affect its biological activity and the extent of its effects on cellular processes .

Subcellular Localization

This compound exhibits specific subcellular localization, which can influence its activity and function. Targeting signals and post-translational modifications may direct the compound to particular compartments or organelles within the cell . This localization is crucial for its interactions with biomolecules and its overall impact on cellular function .